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Compound of Interest

Compound Name: Cyclo(his-pro)

Cat. No.: B1669413 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step logistical information for

the operational disposal of Cyclo(his-pro), a cyclic dipeptide utilized in various research

applications.

Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for Cyclo(his-pro).[1][2][3]

[4]

Property Value Source

Molecular Formula C₁₁H₁₄N₄O₂ [1][2][3][4]

Molecular Weight 234.25 g/mol [1][2][3]

Appearance White to off-white solid powder [2][3]

Melting Point 162-164 °C [3]

Solubility Soluble in water (≥ 30 mg/mL) [2]

Purity ≥98% (HPLC) [2][3]

Storage Temperature -20°C [2][3]
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Disposal Protocol
While specific disposal instructions for Cyclo(his-pro) are not extensively documented, the

following procedure is based on standard laboratory practices for non-hazardous chemical

waste. It is imperative to consult your institution's specific safety guidelines and local

regulations before proceeding.

Step 1: Personal Protective Equipment (PPE)

Before handling Cyclo(his-pro), ensure you are wearing appropriate PPE:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation

Proper waste segregation is critical to prevent accidental chemical reactions and ensure

compliant disposal.

Solid Waste:

Place unused or expired Cyclo(his-pro) powder into a designated, clearly labeled

hazardous waste container for solid chemical waste.

Contaminated materials such as weigh boats, spatulas, and empty vials should also be

disposed of in this container.

Liquid Waste:

Aqueous solutions of Cyclo(his-pro) should be collected in a designated hazardous

waste container for non-halogenated organic waste.

Do not pour solutions down the drain unless explicitly permitted by your institution's

environmental health and safety (EHS) office. Given its biological activity, it is prudent to

avoid introducing it into the water system.
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Step 3: Container Labeling

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Cyclo(his-pro)" or "Cyclo(histidyl-proline)"

The concentration (if in solution)

The primary hazards (though not highly reactive, it is good practice to note it is a biologically

active compound)

The date the waste was first added to the container

Step 4: Storage of Waste

Store the sealed and labeled waste containers in a designated satellite accumulation area

(SAA) or your laboratory's main hazardous waste storage area. This area should be:

Secure and under the control of laboratory personnel

Away from general laboratory traffic

In a secondary containment bin to prevent spills

Step 5: Waste Pickup and Disposal

Arrange for the collection of the hazardous waste through your institution's EHS department.

They will ensure the waste is transported to a licensed disposal facility for proper treatment and

disposal, typically via incineration.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Cyclo(his-pro).
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Start: Need to Dispose of Cyclo(his-pro)

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

2. Assess Physical Form

3a. Solid Waste
(Powder, Contaminated Items)

Solid

3b. Liquid Waste
(Aqueous Solutions)

Liquid

4a. Place in Labeled Solid
Hazardous Waste Container

4b. Place in Labeled Liquid
Hazardous Waste Container

5. Ensure Proper Labeling
- 'Hazardous Waste'

- Chemical Name
- Date

6. Store in Designated
Satellite Accumulation Area

7. Arrange for EHS Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Cyclo(his-pro).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1669413?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, you contribute to a safe and compliant laboratory

environment. Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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